2-oxo-2H-chromen-4-yl 2-chloronicotinate
Description
2-oxo-2H-chromen-4-yl 2-chloronicotinate is a coumarin-derived ester featuring a 2-chloronicotinate moiety at the 4-position of the coumarin scaffold. Coumarins are widely studied for their diverse biological activities, including anticoagulant, antimicrobial, and fluorescent properties.
Properties
Molecular Formula |
C15H8ClNO4 |
|---|---|
Molecular Weight |
301.68g/mol |
IUPAC Name |
(2-oxochromen-4-yl) 2-chloropyridine-3-carboxylate |
InChI |
InChI=1S/C15H8ClNO4/c16-14-10(5-3-7-17-14)15(19)21-12-8-13(18)20-11-6-2-1-4-9(11)12/h1-8H |
InChI Key |
JPKAQKQEQUIEHR-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=CC(=O)O2)OC(=O)C3=C(N=CC=C3)Cl |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=O)O2)OC(=O)C3=C(N=CC=C3)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table summarizes key structural features of 2-oxo-2H-chromen-4-yl 2-chloronicotinate and its analogs:
Key Observations:
- Substituent Effects : The target compound’s 2-chloronicotinate group introduces a pyridine ring with a chlorine atom, which may enhance π-π stacking interactions or alter solubility compared to the simpler acetate group in 2-oxo-2H-chromen-4-yl acetate. The sulfonyl chloride in the 3-sulfonyl derivative is highly reactive, enabling nucleophilic substitution reactions, whereas the ester group in the target compound may undergo hydrolysis under acidic or basic conditions .
- Molecular Weight : The 3-sulfonyl chloride derivative has a higher molecular weight (279.09) due to the sulfur and chlorine atoms. The target compound’s molecular weight would depend on the 2-chloronicotinate substituent but is expected to exceed that of the acetate analog (204.18).
Crystallographic and Thermal Properties
- 2-oxo-2H-chromen-4-yl acetate: The crystal structure (monoclinic system, space group P2₁/c) reveals anisotropic displacement parameters for hydrogen atoms (e.g., H5A–H5F), suggesting dynamic disorder in the acetate moiety . This disorder may influence packing efficiency and melting points compared to more rigid analogs.
Methodological Considerations
Structural analyses of these compounds likely employed X-ray crystallography refined via programs like SHELXL, which is widely used for small-molecule refinement due to its robustness and precision . Visualization tools such as WinGX and ORTEP may have been utilized to generate thermal ellipsoid plots and analyze molecular geometry .
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